Cas no 89411-35-8 (Benzeneethanol, 4-hydroxy-3-(2-methylpropoxy)-)
89411-35-8 structure
Product Name:Benzeneethanol, 4-hydroxy-3-(2-methylpropoxy)-
CAS No:89411-35-8
MF:C12H18O3
MW:210.269524097443
CID:601652
PubChem ID:71324046
Update Time:2025-04-19
Benzeneethanol, 4-hydroxy-3-(2-methylpropoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanol, 4-hydroxy-3-(2-methylpropoxy)-
- 4-(2-hydroxyethyl)-2-(2-methylpropoxy)phenol
- DTXSID90753558
- 89411-35-8
-
- Inchi: 1S/C12H18O3/c1-9(2)8-15-12-7-10(5-6-13)3-4-11(12)14/h3-4,7,9,13-14H,5-6,8H2,1-2H3
- InChI Key: MHGIKJMWZJYNNY-UHFFFAOYSA-N
- SMILES: O(C1=C(C=CC(=C1)CCO)O)CC(C)C
Computed Properties
- Exact Mass: 210.125594432g/mol
- Monoisotopic Mass: 210.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.7Ų
Benzeneethanol, 4-hydroxy-3-(2-methylpropoxy)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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